Cas no 1871422-79-5 (Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester)

• Product Name: Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester
• CAS No: 1871422-79-5
• MF: C₁₂H₉Cl₂N₃O₂
• MW: 298.124760389328
• CID: 6425112
• PubChem ID: 130581142
• Update Time: 2025-06-08

Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester
• 1871422-79-5
• benzyl N-(4,6-dichloropyrimidin-5-yl)carbamate
• EN300-6257080

• Inchi： 1S/C12H9Cl2N3O2/c13-10-9(11(14)16-7-15-10)17-12(18)19-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,17,18)
• InChI Key： YUWZAUFWJVRKIM-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1=C(Cl)N=CN=C1Cl

Computed Properties

• Exact Mass: 297.0071819g/mol
• Monoisotopic Mass: 297.0071819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.491±0.06 g/cm3(Predicted)
• Boiling Point: 397.4±42.0 °C(Predicted)
• pka: 10.08±0.70(Predicted)

Additional information on Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester

Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester (CAS No. 1871422-79-5): A Comprehensive Overview

Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester (CAS No. 1871422-79-5) is a specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and is characterized by its unique structural features, which include a pyrimidine ring substituted with dichloro groups and a phenylmethyl ester moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The pyrimidine ring is a fundamental component in many biologically active molecules, including nucleic acids and several therapeutic agents. The presence of dichloro substituents at the 4 and 6 positions of the pyrimidine ring can significantly influence the compound's reactivity and biological activity. These substituents can enhance the compound's lipophilicity and stability, which are crucial factors in drug design and development.

The phenylmethyl ester moiety, also known as a benzyl ester, is another key feature of this compound. Benzyl esters are often used in organic synthesis as protecting groups for carboxylic acids or as intermediates in the synthesis of more complex molecules. In the context of Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester, this functional group can enhance the compound's solubility and stability in various solvents, making it suitable for a wide range of chemical reactions and biological assays.

Recent studies have highlighted the potential of Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has shown that compounds with similar structural features exhibit potent antiviral activity against several RNA viruses. The dichloropyrimidine scaffold has been identified as a promising lead structure for the design of antiviral drugs due to its ability to inhibit viral replication without causing significant cytotoxicity.

In addition to its antiviral properties, Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The unique combination of functional groups in this molecule allows it to interact with multiple biological targets, making it a versatile tool in cancer research.

The synthesis of Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester involves several well-established organic reactions. One common approach is to start with 4,6-dichloropyrimidine and react it with an appropriate amine to form the corresponding carbamate. The resulting carbamate can then be esterified using benzyl alcohol under suitable conditions to yield the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

From a safety perspective, Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester should be handled with care due to its potential reactivity with certain chemicals and its sensitivity to moisture. Proper storage conditions are essential to maintain the compound's stability and purity. It is recommended to store this compound in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, Carbamic acid, N-(4,6-dichloro-5-pyrimidinyl)-, phenylmethyl ester (CAS No. 1871422-79-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting viral infections and cancer. Ongoing research continues to uncover new applications and optimize its properties for various biomedical applications.